Cas no 883752-43-0 (Benzaldehyde, 2-chloro-4-[4-(phenylmethoxy)phenoxy]-)

Benzaldehyde, 2-chloro-4-[4-(phenylmethoxy)phenoxy]- structure
883752-43-0 structure
Product Name:Benzaldehyde, 2-chloro-4-[4-(phenylmethoxy)phenoxy]-
CAS No:883752-43-0
MF:C20H15ClO3
MW:338.784304857254
CID:634822
PubChem ID:71408624
Update Time:2025-04-19

Benzaldehyde, 2-chloro-4-[4-(phenylmethoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-chloro-4-[4-(phenylmethoxy)phenoxy]-
    • 2-chloro-4-(4-phenylmethoxyphenoxy)benzaldehyde
    • 883752-43-0
    • 4-[4-(Benzyloxy)phenoxy]-2-chlorobenzaldehyde
    • DTXSID00828423
    • Inchi: 1S/C20H15ClO3/c21-20-12-19(7-6-16(20)13-22)24-18-10-8-17(9-11-18)23-14-15-4-2-1-3-5-15/h1-13H,14H2
    • InChI Key: QUODWKPBTVOGKD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C=CC(=C1)OC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 338.0709720g/mol
  • Monoisotopic Mass: 338.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 35.5Ų
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